Cas no 82413-57-8 (2-(Formylamino)butanoic acid)

2-(Formylamino)butanoic acid Properties

Names and Identifiers

• 2-(Formylamino)butanoic acid
• 2-formamidobutanoic acid
• N-FORMYL-DL-2-AMINO-N-BUTYRIC ACID (ALPHA-)
• FOR DL-ABU(2)-OH
• FORMYL-DL-2-AMINO-N-BUTYRIC ACID
• N-Formyl-DL-2-aminobutyric Acid
• N-FORMYL-DL-2-AMINO-N-BUTYRIC ACID
• FT-0702649
• DTXSID50875604
• 82413-57-8
• SCHEMBL2332096
• 106873-99-8
• N-Formyl-DL-2-amino-n-butyric acid (For-DL-Abu-OH)
• 2-(Formylamino)butanoic acid, AldrichCPR
• 2-N-Formylamiono-butyric acid
• EN300-1248571
• CS-0201565
• MFCD00059813
• Butanoic acid, 2-(formylamino)-
• F0109
• alpha-n-formyl-dl-2-amino-n-butyric acid
• AKOS009157906
• N-formyl-dl-2-aminobutanoic acid
• 2-formamidobutanoicacid
• 2-N-FORMYLAMIONO-BUTYRICACID
• N-FORMYL-DL-2-AMINO-N-BUTYRICACID
• 2-(Formylamino)butanoic acid #
• FT-0691686
• D90633
• A898729
• N-formyl-2-amino-n-butyric acid
• N-formylaminobutyric acid
• N-Formyl-dl-alpha-aminobutyric acid
• DB-250739
• DB-059516
• N-Formyl-Dl-2-Amino-N-Butyric Acid
• +Expand

• InChIKey： QAISXTKWTBOYAA-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO3/c1-2-4(5(8)9)6-3-7/h3-4H,2H2,1H3,(H,6,7)(H,8,9)
• SMILES： C(NC(CC)C(O)=O)=O

Computed Properties

• Exact Mass: 131.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.058243149g/mol
• Heavy Atom Count: 9
• Complexity: 113
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• LogP: 0.62240
• PSA: 66.40000
• Refractive Index: 1.456
• Boiling Point: 367.6 °C at 760 mmHg
• Flash Point: 367.6 °C at 760 mmHg
• Density: 1.168